10,10-Difluoro-7-azadispiro[2.0.54.13]decane

• Molecular Formula: C9H13F2N
• Molecular Weight: 173.20 g/mol
• IUPAC Name: 10,10-difluoro-7-azadispiro[2.0.54.13]decane
• InChI: InChI=1S/C9H13F2N/c10-9(11)7(1-2-7)8(9)3-5-12-6-4-8/h12H,1-6H2
• InChI Key: WZXPHSZEBXXZQH-UHFFFAOYSA-N
• Canonical SMILES: C1CC12C3(C2(F)F)CCNCC3

Description

10,10-Difluoro-7-azadispiro[2.0.54.13]decane is a chemical compound with the molecular formula C9H13F2N. It is a member of the spiro compound family, characterized by its unique structure where two rings are connected through a single atom.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 10,10-Difluoro-7-azadispiro[2.0.54.13]decane typically involves the reaction of appropriate precursors under specific conditions. One common method includes the reaction of a difluoromethylating agent with a suitable azaspiro compound. The reaction conditions often require the use of a base, such as sodium hydride, and a solvent like tetrahydrofuran (THF) to facilitate the reaction .

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the public domain. it is likely that large-scale synthesis would follow similar principles as laboratory synthesis, with optimizations for yield and purity. This may involve the use of continuous flow reactors and advanced purification techniques .

Chemical Reactions Analysis

Types of Reactions

10,10-Difluoro-7-azadispiro[2.0.54.13]decane can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where the fluorine atoms can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles like sodium azide in polar aprotic solvents.

Major Products Formed

Oxidation: Formation of difluoro ketones or carboxylic acids.

Reduction: Formation of difluoroamines.

Substitution: Formation of azido derivatives.

Scientific Research Applications

10,10-Difluoro-7-azadispiro[2.0.54.13]decane has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a bioactive compound with antimicrobial properties.

Medicine: Explored for its potential use in drug discovery and development.

Industry: Utilized in the development of new materials with unique properties.

Mechanism of Action

The mechanism of action of 10,10-Difluoro-7-azadispiro[2.0.54.13]decane involves its interaction with specific molecular targets. The fluorine atoms in the compound can form strong hydrogen bonds with biological molecules, influencing their activity. The spiro structure allows for unique interactions with enzymes and receptors, potentially leading to bioactive effects .

Comparison with Similar Compounds

Similar Compounds

• 10,10-Difluoro-7-azaspiro[2.0.54.13]decane
• 10,10-Difluoro-7-azaspiro[2.0.54.14]decane
• 10,10-Difluoro-7-azaspiro[2.0.54.15]decane

Uniqueness

10,10-Difluoro-7-azadispiro[2.0.54.13]decane is unique due to its specific spiro structure and the presence of two fluorine atoms. This combination imparts distinct chemical and physical properties, making it valuable for various applications .